Cas no 667413-42-5 (5-(3,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol)
667413-42-5 structure
Product Name:5-(3,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol
CAS No:667413-42-5
MF:C13H17N3OS
MW:263.35858130455
MDL:MFCD04054606
CID:872055
PubChem ID:3687913
Update Time:2025-04-19
5-(3,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 5-((3,5-Dimethylphenoxy)methyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
- 3-[(3,5-dimethylphenoxy)methyl]-4-ethyl-1H-1,2,4-triazole-5-thione
- 5-[(3,5-dimethylphenoxy)methyl]-4-ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 5-[(3,5-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol
- 5-[(3,5-dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
- ART-CHEM-BB B018084
- AC1MVRP8
- ALBB-003402
- BBL017295
- CTK6E9015
- MolPort-001-581-786
- STK443087
- MFCD04054606
- 667413-42-5
- AKOS003331645
- VS-06029
- CS-0319619
- DTXSID00395064
- 5-(3,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol
-
- MDL： MFCD04054606
- Inchi： 1S/C13H17N3OS/c1-4-16-12(14-15-13(16)18)8-17-11-6-9(2)5-10(3)7-11/h5-7H,4,8H2,1-3H3,(H,15,18)
- InChI Key： KLWQAJFLTRDFOU-UHFFFAOYSA-N
- SMILES： S=C1NN=C(COC2C=C(C)C=C(C)C=2)N1CC
Computed Properties
- Exact Mass: 263.10900
- Monoisotopic Mass: 263.109
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 69Ų
Experimental Properties
- Density: 1.2
- Boiling Point: 378°C at 760 mmHg
- Flash Point: 182.4°C
- Refractive Index: 1.611
- PSA: 78.74000
- LogP: 2.78250
5-(3,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
5-(3,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(3,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B415423-100mg |
5-[(3,5-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol |
667413-42-5 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B415423-500mg |
5-[(3,5-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol |
667413-42-5 | 500mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B415423-1g |
5-[(3,5-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol |
667413-42-5 | 1g |
$ 320.00 | 2022-06-07 | ||
| Chemenu | CM114689-1g |
5-[(3,5-dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol |
667413-42-5 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM114689-5g |
5-[(3,5-dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol |
667413-42-5 | 95% | 5g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | Y1246576-1g |
5-[(3,5-dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol |
667413-42-5 | 95% | 1g |
$185 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1246576-5g |
5-[(3,5-dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol |
667413-42-5 | 95% | 5g |
$650 | 2024-06-06 | |
| abcr | AB214326-1 g |
5-[(3,5-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol; 95% |
667413-42-5 | 1 g |
€230.10 | 2023-07-20 | ||
| abcr | AB214326-5 g |
5-[(3,5-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol; 95% |
667413-42-5 | 5 g |
€749.60 | 2023-07-20 | ||
| 1PlusChem | 1P00FB3L-1g |
5-[(3,5-dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol |
667413-42-5 | 95% | 1g |
$135.00 | 2025-02-27 |
5-(3,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
667413-42-5 (5-(3,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol) Related Products
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